Cas no 2580226-04-4 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580226-04-4
• MF: C₂₃H₁₇N₅O₄
• MW: 427.412184476852
• CID: 5664377
• PubChem ID: 165886278
• Update Time: 2025-06-18

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729879
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid
• 2580226-04-4
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C23H17N5O4/c29-22(30)18-11-26-28(20-9-10-24-13-25-20)21(18)27-23(31)32-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,13,19H,12H2,(H,27,31)(H,29,30)
• InChI Key： ZAXKINKBTCYKOI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=NN1C1C=CN=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 427.12805404g/mol
• Monoisotopic Mass: 427.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 119Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 2580226-04-4)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid, with the CAS number 2580226-04-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structure of this compound features a combination of functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-ylmethyl ester moiety and an amino group linked to a pyrazole ring further enhances its potential as a pharmacophore. The pyrimidine moiety at the other end of the molecule adds another layer of complexity, which is often exploited in drug design to interact with specific biological targets.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their diverse biological activities and potential as drug candidates. Among these, pyrazole and pyrimidine derivatives have shown particular promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The compound in question, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid, represents an excellent example of such a derivative.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. This multitargeting capability is highly desirable in modern drug discovery, as it can lead to the development of drugs with enhanced efficacy and reduced side effects. The combination of the fluoren-9-ylmethyl ester and the pyrazole-pyrimidine core suggests that this compound might be capable of modulating several key signaling pathways involved in disease progression.

The synthesis of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the fluorenyl group through methoxycarbonylation provides stability and rigidity to the molecule, which can be crucial for its interaction with biological targets. Additionally, the pyrimidine ring serves as a versatile scaffold that can be further modified to enhance binding affinity and selectivity.

Recent studies have demonstrated that derivatives of pyrazole and pyrimidine have significant potential in inhibiting enzymes and receptors involved in various diseases. For instance, some pyrazole-based compounds have been shown to inhibit kinases, which are key players in cancer cell proliferation. Similarly, pyrimidine derivatives have been explored for their anti-inflammatory properties by targeting inflammatory cytokines and signaling pathways. The compound under discussion may exhibit similar activities, making it a valuable candidate for further investigation.

The use of computational methods in drug design has also played a crucial role in understanding the potential biological activities of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid. Molecular docking studies can predict how this compound interacts with target proteins, providing insights into its mechanism of action. These studies often reveal binding modes that can guide further optimization efforts, leading to more potent and selective drug candidates.

In addition to its potential therapeutic applications, this compound may also find utility in other areas such as agrochemicals and material science. The unique structural features of 5-{(9H-fluoren-9 -yl)methoxycarbonyl}amino)-1-(pyrimidin -4 -yl)-1H-pyrazole -4-carboxylic acid make it a versatile building block for synthesizing more complex molecules with tailored properties.

The future prospects for 5-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)-1-(pyrimidin -4 -yl)-1H-pyrazole -4-carboxylic acid are promising, given the ongoing advancements in synthetic chemistry and drug discovery technologies. As more data becomes available on its biological activities and pharmacokinetic properties, this compound is likely to emerge as a key player in the development of new therapeutic agents.

In conclusion, 5-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)-1-(pyrimidin -4 -yl)-1H-pyrazole -4-carboxylic acid (CAS No. 2580226 -04 -4) is a highly interesting compound with significant potential in pharmaceutical research. Its unique structure, combined with its promising biological activities, makes it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation drugs.